Technical Whitepaper: 2-(Aminomethyl)nicotinonitrile as a Versatile Scaffold in Medicinal Chemistry
Technical Whitepaper: 2-(Aminomethyl)nicotinonitrile as a Versatile Scaffold in Medicinal Chemistry
An In-depth Technical Guide to the Synthesis and Application of 2-(Aminomethyl)nicotinonitrile (CAS 1060802-55-2).
Executive Summary
2-(Aminomethyl)nicotinonitrile (CAS 1060802-55-2) is a high-value bifunctional heterocyclic building block characterized by a pyridine core substituted with a nitrile group at the C3 position and a primary aminomethyl group at the C2 position.[1][2] This specific orthogonal arrangement—an electrophilic nitrile adjacent to a nucleophilic primary amine—renders it an ideal "linchpin" scaffold for the synthesis of fused bicyclic systems, particularly pyrido[2,3-d]pyrimidines .
These fused systems are critical pharmacophores in modern drug discovery, serving as core structures for ATP-competitive kinase inhibitors (e.g., PIM-1, CDK inhibitors) and other bioactive agents. This guide details the physicochemical properties, validated synthetic protocols, and strategic applications of this compound in fragment-based drug design (FBDD).
Physicochemical Profile
The following data characterizes the free base form of the compound. Researchers should note that the compound is often handled as a hydrochloride salt to enhance stability and water solubility.
| Property | Value | Notes |
| Chemical Name | 2-(Aminomethyl)pyridine-3-carbonitrile | IUPAC nomenclature |
| CAS Number | 1060802-55-2 | Unique identifier |
| Molecular Formula | C₇H₇N₃ | |
| Molecular Weight | 133.15 g/mol | Fragment-like (Rule of 3 compliant) |
| Physical State | Solid / Crystalline Powder | Often hygroscopic as HCl salt |
| Solubility | DMSO, Methanol, Water (moderate) | Salt forms highly water-soluble |
| Acidity (pKa) | ~8.5 (Amine), ~1.0 (Pyridine N) | Estimated values |
| H-Bond Donors | 1 (Primary Amine) | |
| H-Bond Acceptors | 3 (Nitrile N, Pyridine N, Amine N) |
Synthetic Methodologies
The synthesis of 2-(aminomethyl)nicotinonitrile typically proceeds from 2-methylnicotinonitrile , a commercially available precursor. The most robust laboratory-scale method involves a radical halogenation followed by a Gabriel synthesis to install the primary amine without over-alkylation.
Protocol A: The Modified Gabriel Synthesis (Recommended)
This route is preferred for its high selectivity, preventing the formation of secondary/tertiary amines common in direct alkylation.
Step 1: Radical Bromination
-
Reagents: 2-Methylnicotinonitrile, N-Bromosuccinimide (NBS), AIBN (catalyst).
-
Solvent: CCl₄ or Trifluorotoluene (greener alternative).
-
Conditions: Reflux under inert atmosphere (N₂) for 4–6 hours.
-
Mechanism: Free-radical substitution at the benzylic methyl position.
-
Outcome: Yields 2-(bromomethyl)nicotinonitrile .[3]
Step 2: Nucleophilic Substitution
-
Solvent: DMF (anhydrous).
-
Conditions: Stir at 60°C for 2 hours.
-
Mechanism: Sₙ2 displacement of the bromide by the phthalimide anion.
-
Outcome: Yields the protected phthalimidomethyl intermediate.
Step 3: Hydrazinolysis (Deprotection)
-
Reagents: Hydrazine hydrate (N₂H₄·H₂O).
-
Solvent: Ethanol.[4]
-
Conditions: Reflux for 2–4 hours.
-
Work-up: Acidification with HCl precipitates phthalhydrazide byproduct; the filtrate is basified to extract the free amine.
Visualization of Synthetic Workflow
Figure 1: Step-wise synthesis via the Gabriel route, ensuring primary amine fidelity.
Strategic Applications in Drug Design
The core utility of CAS 1060802-55-2 lies in its ability to undergo heterocyclization . The proximity of the amine and nitrile groups allows for the rapid construction of the pyrido[2,3-d]pyrimidine scaffold, a bioisostere of quinazoline.
Mechanism: Cyclization to Pyrido[2,3-d]pyrimidines
When reacted with formamidine acetate or triethyl orthoformate, the primary amine condenses with the electrophilic carbon, followed by an intramolecular nucleophilic attack on the nitrile group. This "Pinner-like" cyclization forms the pyrimidine ring fused to the pyridine.
Key Reaction:
2-(Aminomethyl)nicotinonitrile + Formamidine Acetate → Pyrido[2,3-d]pyrimidine
This scaffold is prevalent in inhibitors for:
-
PIM Kinases: Regulators of cell survival in hematological malignancies.
-
DHFR (Dihydrofolate Reductase): Antibacterial and antineoplastic targets.
-
Tyrosine Kinases: Similar binding modes to Gefitinib/Erlotinib.
Logic of Fragment-Based Design
Figure 2: The bifunctional reactivity logic enabling rapid heterocycle assembly.
Handling, Stability, and Safety
Stability & Storage
-
Hygroscopicity: The free amine can absorb atmospheric CO₂ and moisture. It is best stored as a hydrochloride salt or kept under argon at -20°C.
-
Light Sensitivity: Pyridine derivatives can photo-degrade; store in amber vials.
-
Shelf Life: >2 years if stored properly (desiccated, frozen).
Safety Protocols (SDS Summary)
-
Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335). As a nitrile, it may liberate toxic cyanide under strong acidic/metabolic conditions (though the nitrile bond is generally stable).
-
PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.
-
Disposal: Dispose of as hazardous organic waste containing nitrogen.
References
-
BLD Pharm. (n.d.).[6] 2-(Aminomethyl)nicotinonitrile Product Page. Retrieved from
-
BenchChem. (2025).[4][5] Technical Guide to the Synthesis of Methyl 2-(aminomethyl)nicotinate Derivatives. (Analogous synthetic route validation). Retrieved from
-
National Institutes of Health (NIH). (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives. (Application of the scaffold in kinase inhibitors). Retrieved from
-
AiFChem. (2025). Structure and CAS Data for 2-(Aminomethyl)nicotinonitrile. Retrieved from
Sources
- 1. 113124-09-7|5,6-Dimethylnicotinonitrile|BLD Pharm [bldpharm.com]
- 2. 1805203-47-7|2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine|BLD Pharm [bldpharm.com]
- 3. 848774-96-9 | 2-(Chloromethyl)nicotinonitrile - AiFChem [aifchem.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. 1060802-55-2|2-(Aminomethyl)nicotinonitrile|BLD Pharm [bldpharm.com]
